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Compound of Interest

(2)-Oleyloxyethyl
Compound Name:
phosphorylcholine

cat. No.: B15578237

For Researchers, Scientists, and Drug Development Professionals

Introduction

(Z2)-Oleyloxyethyl phosphorylcholine, with the CAS number 84601-19-4, is a synthetic
phospholipid analogue that has garnered interest in the scientific community for its biological
activities, primarily as an inhibitor of secreted phospholipase A2 (sPLA2).[1][2][3] This technical
guide provides a comprehensive overview of the available technical data, biological context,
and generalized experimental protocols relevant to the study of this compound.

Chemical and Physical Properties

(Z2)-Oleyloxyethyl phosphorylcholine is the (Z)-isomer of oleyloxyethyl phosphorylcholine.[1]
[3] Its structure integrates an oleyl ether group with a phosphorylcholine headgroup, making it a
structural analogue of natural phospholipids.

Table 1: Physicochemical Properties of (Z)-Oleyloxyethyl phosphorylcholine
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Property Value Source

CAS Number 84601-19-4 [11[2][4][5]

Molecular Formula C25H52NO5P [11[2][41[5]

Molecular Weight 477.66 g/mol [1][6]

Exact Mass 477.36 g/mol N/A
1-O-(9Z-octadecenyl)-

Alternate Names ethyleneglycol-2-O- [2][4]
phosphorylcholine

Physical State Solid N/A

Storage Temperature -20°C [11[2]

Stability > 2 years at -20°C [2]

Table 2: Solubility Data

Solvent Solubility Source

Dimethylformamide (DMF) ~16 mg/mL [2][7]

Dimethyl sulfoxide (DMSO) ~16 mg/mL [21[7]

Ethanol ~15 mg/mL [2]

Phosphate-Buffered Saline 25 mg/mL. 1]

(PBS, pH 7.2)

Biological Activity and Mechanism of Action

The primary reported biological activity of (Z)-Oleyloxyethyl phosphorylcholine is the

inhibition of secreted phospholipase A2 (sPLA2).[1][3]

Table 3: Biological Activity
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) Enzyme

Target Action Potency (IC50) Source
Source

Secreted )
Porcine

Phospholipase Inhibitor 6.2 uM ) [2]
Pancreatic

A2 (sPLA2)

sPLAZ2s are a family of enzymes that play a crucial role in various physiological and
pathological processes, including inflammation, by catalyzing the hydrolysis of the sn-2 ester
bond of glycerophospholipids, leading to the release of arachidonic acid and lysophospholipids.
Arachidonic acid is a precursor to a wide range of pro-inflammatory lipid mediators, such as
prostaglandins and leukotrienes. By inhibiting sPLA2, (Z)-Oleyloxyethyl phosphorylcholine
can disrupt this inflammatory cascade.[1][3]

Role in Inflammation

The inhibition of SPLA2 by (Z)-Oleyloxyethyl phosphorylcholine positions it as a tool for
studying and potentially modulating inflammatory diseases.[1][3] The downstream effects of
SPLA2 inhibition include the reduced production of eicosanoids, which are key mediators of
inflammation.
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Simplified sPLA2 Inflammatory Signaling Pathway
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Workflow for sPLA2 Inhibition Assay
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sPLAZ2 solution, Substrate,
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Pre-incubate sPLA2 with
(2)-Oleyloxyethyl phosphorylcholine
or vehicle control

Initiate reaction by
adding substrate

Monitor product formation
(e.g., spectrophotometrically)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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